2-Amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C11H16N2OS/c1-2-6-3-4-7-8(5-6)15-11(13)9(7)10(12)14/h6H,2-5,13H2,1H3,(H2,12,14)
• InChI Key: DDTYZCRSUWTPDY-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1)SC(=C2C(=O)N)N
• Molecular Formula: C11H16N2OS
• Molecular Weight: 224.32 g/mol

Description

“2-Amino-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” is a chemical compound. It has been mentioned in the context of a multicomponent synthesis. The compound has been used in the development of new apoptosis-inducing agents for breast cancer.

Synthesis Analysis

The synthesis of a similar compound, ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, was achieved through a multicomponent synthesis. An interesting cyclization was obtained when the amino-ester reacted with ethyl isothiocyanate to give the benzo[4,5]thieno[2,3-d][1,3]thiazin-4-one.

Chemical Reactions Analysis

The amino-ester of a similar compound reacted with ethyl isothiocyanate to give the benzo[4,5]thieno[2,3-d][1,3]thiazin-4-one. This indicates that “this compound” might also undergo similar reactions.

Scientific Research Applications

Synthesis and Biological Activity

• Azomethine Derivatives Synthesis : Azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have been synthesized. These derivatives are precursors to biologically active compounds with potential cytostatic, antitubercular, and anti-inflammatory activities. The synthesis and analysis by high performance liquid chromatography (HPLC) have been optimized for these compounds (Chiriapkin, Kodonidi, & Larsky, 2021).

Chemical Derivatives and Reactions

• Derivatives Synthesis : Ethyl 2-amino-thiophene-3-carboxylate and related compounds were subjected to acylation and other reactions to yield various derivatives, such as 2-aroylamino-thiophene-3-carboxamides and thieno[2,3-d]pyrimidin-4(3H)-ones. These compounds are significant for their potential biological activities (Sauter, Stanetty, Potužak, & Baradar, 1976).

Biological Activity and Applications

• Antimicrobial and Anti-inflammatory Agents : Schiff bases derived from ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate exhibited promising antibacterial and antifungal activities. Some compounds also showed significant anti-inflammatory activity, highlighting their potential in pharmaceutical applications (Narayana, Ashalatha, Raj, & Kumari, 2006).

Structural Analysis and Properties

• Crystal Structure and Antibacterial Activity : The crystal structures of certain thiophene-3-carboxamide derivatives, including their antibacterial and antifungal properties, were studied. These studies contribute to understanding the structural basis of their biological activity (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).

Synthesis Methodologies

• Heterocyclic Synthesis with Thiophene-2-Carboxamide : Thiophene-2-carboxamide was used in the synthesis of various heterocyclic compounds, showing potential as antibiotics and antibacterial drugs. This research provides insight into the synthesis of new therapeutic agents (Ahmed, 2007).